Cas no 1282522-74-0 (1-Oxa-2,8-diazaspiro[4.5]dec-2-ene, 3-bromo-)

• Product Name: 1-Oxa-2,8-diazaspiro[4.5]dec-2-ene, 3-bromo-
• CAS No: 1282522-74-0
• MF: C₇H₁₁BrN₂O
• MW: 219.079040765762
• MDL: MFCD22988835
• CID: 1222379
• Update Time: 2025-07-21

1-Oxa-2,8-diazaspiro[4.5]dec-2-ene, 3-bromo- Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-oxa-2,8-diazaspiro[4.5]dec-2-ene,hydrochloride
• 3-bromo-1-oxa-2,8-diazaspiro[4.5]dec-2-ene
• hydrochloride
• 1-Oxa-2,8-diazaspiro[4.5]dec-2-ene, 3-bromo-

• MDL： MFCD22988835
• Inchi： 1S/C7H11BrN2O/c8-6-5-7(11-10-6)1-3-9-4-2-7/h9H,1-5H2
• InChI Key： PTYJFKDGLGUXTC-UHFFFAOYSA-N
• SMILES： O1C2(CCNCC2)CC(Br)=N1

Additional information on 1-Oxa-2,8-diazaspiro[4.5]dec-2-ene, 3-bromo-

Professional Introduction to Compound with CAS No. 1282522-74-0 and Product Name: 1-Oxa-2,8-diazaspiro[4.5]dec-2-ene, 3-bromo

The compound identified by the CAS number 1282522-74-0 and the product name 1-Oxa-2,8-diazaspiro[4.5]dec-2-ene, 3-bromo represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry. This spirocyclic compound features a unique structural framework that combines an oxygen atom with a nitrogen bridge, creating a rigid spiro structure that is highly intriguing for medicinal chemists. The presence of a bromine substituent at the 3-position further enhances its utility as a synthetic intermediate, allowing for diverse chemical modifications and functionalizations.

In recent years, the exploration of spirocyclic compounds has gained considerable attention due to their distinct pharmacological properties and improved metabolic stability. The 1-Oxa-2,8-diazaspiro[4.5]dec-2-ene scaffold is particularly noteworthy because it embodies both oxygen and nitrogen heteroatoms in a spiro configuration, which can lead to enhanced binding affinity and selectivity when incorporated into drug molecules. The bromine atom at the 3-position serves as a versatile handle for further derivatization, enabling chemists to explore new chemical space and develop novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the development of bioactive molecules. The spirocyclic core has been shown to exhibit favorable pharmacokinetic profiles, including increased solubility and reduced susceptibility to metabolic degradation. These properties make it an attractive candidate for drug discovery programs targeting various therapeutic areas, such as oncology, inflammation, and central nervous system disorders. Recent studies have highlighted the ability of spirocyclic compounds to modulate biological pathways by interacting with specific targets in a highly selective manner.

The synthesis of 1-Oxa-2,8-diazaspiro[4.5]dec-2-ene, 3-bromo involves intricate organic transformations that highlight the compound's synthetic elegance. The spirocyclic structure is typically constructed through cyclocondensation reactions or metal-catalyzed coupling processes, which require precise control over reaction conditions to achieve high yields and purity. The introduction of the bromine substituent at the 3-position can be accomplished via halogenation reactions or nucleophilic substitution strategies, providing multiple routes for structural diversification.

From a computational chemistry perspective, the molecular modeling of this compound has revealed interesting insights into its binding interactions with biological targets. The presence of both oxygen and nitrogen heteroatoms in the spirocore creates multiple hydrogen bonding opportunities, which can be exploited to enhance receptor binding affinity. Additionally, the rigid spiro structure constrains conformational flexibility, leading to more predictable pharmacological behavior compared to flexible analogs. These features make 1-Oxa-2,8-diazaspiro[4.5]dec-2-ene an excellent scaffold for rational drug design.

In clinical research settings, derivatives of this compound have been investigated for their potential therapeutic effects. For instance, modifications at the 3-bromo position have led to novel molecules with anti-inflammatory properties by targeting specific enzymes involved in cytokine production. Similarly, structural variations have been explored to develop compounds with enhanced efficacy against certain cancer cell lines by interfering with key signaling pathways. These preclinical findings underscore the significance of this scaffold in addressing unmet medical needs.

The industrial relevance of 1-Oxa-2,8-diazaspiro[4.5]dec-2-ene, 3-bromo extends beyond academic research into commercial drug development pipelines. Pharmaceutical companies are increasingly interested in leveraging spirocyclic scaffolds due to their perceived advantages in drug-like properties and patentability opportunities. The bromine substituent at the 3-position is particularly valuable because it allows for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in modern medicinal chemistry.

The environmental impact of synthesizing and utilizing this compound is also an important consideration in its development as a pharmaceutical intermediate. Efforts have been made to optimize synthetic routes towards greener methodologies by employing catalytic systems that reduce waste generation and energy consumption. Additionally, researchers are exploring biocatalytic approaches to construct the spirocyclic core under milder conditions using enzymes as biocatalysts.

Future directions for research on 1-Oxa-2,8-diazaspiro[4.5]dec-2-ene include expanding its structural diversity through novel synthetic strategies and investigating its potential in emerging therapeutic areas such as neurodegenerative diseases and infectious disorders. Advances in machine learning-assisted drug design are also expected to accelerate the discovery process by predicting promising derivatives based on computational models derived from existing data sets.

In conclusion,1-Oxa-2,8-diazaspiro[4.5]dec-2-ene, particularly its brominated derivative 1-Oxa-2,8-diazaspiro[4.5]dec-2-ene, 3-bromo (CAS No: 1282522-74-0), represents a structurally unique and pharmacologically promising molecule with significant applications in pharmaceutical research and development. Its distinctive spirocyclic framework combined with functional versatility makes it an invaluable tool for medicinal chemists seeking to develop next-generation therapeutics.